Cas no 36947-69-0 (2-Tert-butyl-1H-imidazole)

• Product Name: 2-Tert-butyl-1H-imidazole
• CAS No: 36947-69-0
• Molecular Formula: C₇H₁₂N₂
• Molecular Weight: 124.1836
• MDL: MFCD16618480
• CID: 854025
• PubChem ID: 498442

2-Tert-butyl-1H-imidazole Properties

Names and Identifiers

• 2-(tert-Butyl)-1H-imidazole
• 2-tert-Butylimidazole
• 1H-Imidazole, 2-(1,1-dimethylethyl)-
• 2-tert-butyl-1H-imidazole
• 1H-Imidazole,2-(1,1-dimethylethyl)
• 2-(1,1-dimethylethyl)-1H-imidazole
• 2-t-butylimidazole
• 2-tert-butyl-1H-imidazole(SALTDATA: FREE)
• 2-(tert-Butyl);-1H-imidazole
• CTUNHIMNHSKDBN-UHFFFAOYSA-N
• 1783AE
• TRA0109828
• PB30136
• SY014880
• AB0053107
• BB 0259445

• MDL： MFCD16618480
• InChIKey： CTUNHIMNHSKDBN-UHFFFAOYSA-N
• Inchi： 1S/C7H12N2/c1-7(2,3)6-8-4-5-9-6/h4-5H,1-3H3,(H,8,9)
• SMILES： N1([H])C([H])=C([H])N=C1C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 124.10000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Heavy Atom Count: 9
• Complexity: 93.6
• Topological Polar Surface Area: 28.7

Experimental Properties

• LogP: 1.70720
• PSA: 28.68000
• Boiling Point: 258.5±9.0 ºC (760 Torr),
• Melting Point: 176-178 ºC
• Flash Point: 115.6±5.1 ºC,
• Solubility: Slightly soluble (26 g/l) (25 º C),
• Density: 0.972±0.06 g/cm3 (20 ºC 760 Torr),

2-Tert-butyl-1H-imidazole Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C
• Signal Word：Warning

2-Tert-butyl-1H-imidazole Customs Data

• HS CODE：2933290090
• Customs Data：

  China Customs Code:

  2933290090

  Overview:

  2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%